Cas no 122375-43-3 (1-[[4-(1-Methylethyl)phenyl]methylene]-3-thioxopyrazolidinium inner salt)

• Product Name: 1-[[4-(1-Methylethyl)phenyl]methylene]-3-thioxopyrazolidinium inner salt
• CAS No: 122375-43-3
• MF: C₁₃H₁₆N₂S
• MW: 232.344541549683
• MDL: MFCD29060226
• CID: 4578997
• Update Time: 2025-06-03

1-[[4-(1-Methylethyl)phenyl]methylene]-3-thioxopyrazolidinium inner salt Chemical and Physical Properties

Names and Identifiers

• (2Z)-2-[(4-propan-2-ylphenyl)methylidene]-3,4-dihydropyrazol-2-ium-5-thiolate
• 1-[[4-(1-Methylethyl)phenyl]methylene]-3-thioxopyrazolidinium inner salt

• MDL： MFCD29060226
• Inchi： 1S/C13H16N2S/c1-10(2)12-5-3-11(4-6-12)9-15-8-7-13(16)14-15/h3-6,9-10H,7-8H2,1-2H3/b15-9-
• InChI Key： XJPJJHDPWJTDKD-DHDCSXOGSA-N
• SMILES： N1=C([S-])CC/[N+]/1=C/C1=CC=C(C(C)C)C=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2

Additional information on 1-[[4-(1-Methylethyl)phenyl]methylene]-3-thioxopyrazolidinium inner salt

Comprehensive Analysis of 1-[[4-(1-Methylethyl)phenyl]methylene]-3-thioxopyrazolidinium inner salt (CAS No. 122375-43-3)

The compound 1-[[4-(1-Methylethyl)phenyl]methylene]-3-thioxopyrazolidinium inner salt (CAS No. 122375-43-3) is a specialized organic molecule with a unique structural framework. Its inner salt configuration, combining cationic and anionic centers within the same molecule, makes it an intriguing subject for researchers in fields like organic synthesis, material science, and pharmaceutical intermediates. The presence of a thioxopyrazolidinium moiety and an isopropyl-substituted phenyl group contributes to its distinct chemical behavior, attracting attention for potential applications in advanced materials and bioactive compounds.

In recent years, the demand for functionalized heterocycles like 1-[[4-(1-Methylethyl)phenyl]methylene]-3-thioxopyrazolidinium inner salt has surged due to their versatility in drug discovery and catalysis. Researchers are particularly interested in its zwitterionic properties, which could enable novel solubility characteristics or molecular self-assembly behaviors. This aligns with current trends in green chemistry, where such compounds may reduce the need for additional reagents in synthetic pathways.

The synthetic methodology for CAS No. 122375-43-3 typically involves condensation reactions between appropriate carbonyl precursors and thioamide derivatives. Recent publications highlight optimized routes that improve atom economy – a key consideration in modern process chemistry. Analytical characterization via NMR spectroscopy and mass spectrometry confirms the inner salt structure, while computational studies provide insights into its electronic distribution and potential intermolecular interactions.

From an application perspective, this compound's π-conjugated system suggests possible utility in organic electronics, particularly as a building block for charge-transport materials. The isopropylphenyl substituent may enhance thermal stability, making it relevant for high-performance polymers. In biological contexts, the thioxopyrazolidinium core resembles pharmacophores found in certain enzyme inhibitors, though specific bioactivity studies would require further investigation.

Environmental and handling considerations for 1-[[4-(1-Methylethyl)phenyl]methylene]-3-thioxopyrazolidinium inner salt follow standard laboratory protocols for nitrogen-sulfur heterocycles. Its physicochemical properties (solubility, melting point, etc.) are crucial for determining appropriate storage conditions and purification techniques. The scientific community continues exploring its structure-activity relationships through systematic derivatization studies, which may unlock new applications in molecular recognition or supramolecular chemistry.

For researchers sourcing CAS No. 122375-43-3, quality parameters like HPLC purity and spectroscopic validation are essential. The compound's growing importance is reflected in patent literature covering specialty chemicals and advanced material formulations. As computational drug design methodologies advance, compounds with such multifunctional architectures are increasingly valuable for virtual screening libraries and lead compound optimization.